Cas no 105560-93-8 (Methyl (-)-(2R,3S)-2,3-epoxy-3-(4-methoxyphenyl)propronate)

• Product Name: Methyl (-)-(2R,3S)-2,3-epoxy-3-(4-methoxyphenyl)propronate
• CAS No: 105560-93-8
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• MDL: MFCD06658225
• CID: 91300
• PubChem ID: 158607
• Update Time: 2025-10-31

Methyl (-)-(2R,3S)-2,3-epoxy-3-(4-methoxyphenyl)propronate Chemical and Physical Properties

Names and Identifiers

• Methyl (2R,3S)-2,3-epoxy-3-(4-methoxyphenyl)propionate
• METHYL (-)-(2R,3S)-2,3-EPOXY-3-(4-METHOXYPHENYL)PROPIONATE
• METHYL (-)-(2R,3S)-2,3-EPOXY-3-(4METHOXYPHENYL)PROPRONATE
• (-)-(2R,3S)-2,3-Epoxy-3-(4methoxyphenyl)propronate
• Methyl 3-(4-methoxyphenyl)oxirane-2-carboxylate
• (2R,3S) trans-3-(4-methoxyphenyl)-glycidic acid methyl ester
• (2R,3S)-3-(4-Methoxyphenyl)glycidic acid methyl ester
• (2R,3S)-methyl trans-3-(4-methoxyphenyl)glycidate
• (2R-trans)-3-[4-Methoxyphenyl]glycidic acid methyl ester
• methyl (2R,3S)-3-(p-methoxyphenyl)-glycidate
• methyl (2S,3S)-3-(4-methoxyphenyl)oxirane-2-carboxylate
• EC 404-130-2
• Methyl 2,3-epoxy-3-(4-methoxyphenyl)propionate, (2R,3S)-(-)-
• (2R,3S)-methyl 3-(4-methoxyphenyl)oxirane-2-carboxylate
• UNII-D8MQ7L5PJ2
• OXIRANECARBOXYLIC ACID, 3-(4-METHOXYPHENYL)-, METHYL ESTER, (2R-TRANS)-
• (2R,3S)-3-(4-methoxyphenyl)-2,3-epoxypropionic acid methyl ester
• Glycidic acid, trans-3-[4-methoxyphenyl]-, methyl ester
• METHYL 3-(4-METHOXYPHENYL)GLYCIDATE, TRANS-(-)-
• CS-0339560
• 105560-93-8
• LS-11349
• D8MQ7L5PJ2
• Methyl 3-(4-methoxyphenyl)-2-oxiranecarboxylate #
• METHYL (2R,3S)-3-(4-METHOXYPHENYL)-2,3-EPOXYPROPIONATE
• CVZUMGUZDAWOGA-VHSXEESVSA-
• 84056-02-0
• DTXSID40232949
• AC-22558
• (2r,3s)-3-(4-methoxyphenyl) glycidic acid methyl ester
• InChI=1/C11H12O4/c1-13-8-5-3-7(4-6-8)9-10(15-9)11(12)14-2/h3-6,9-10H,1-2H3/t9-,10+/m0/s1
• methyl (-) (2R,3S) 3-(4-methoxyphenyl)-2,3-epoxy-propionate
• Methyl 2R,3S-(-)-3-(4-methoxyphenyl)oxiranecarboxylate
• methyl (2r,3s)-3-(4-methoxyphenyl)glycidate
• methyl (2R,3S)-3-(4-methoxyphenyl)oxirane-2-carboxylate
• 96125-49-4
• Oxiranecarboxylic acid, 3-(4-methoxyphenyl)-, methyl ester, (2R,3S)-rel-
• AKOS015904393
• SCHEMBL3201279
• Methyl (2R,3S)-2,3-epoxy-3-(4-methoxyphenyl)propronate
• OXIRANECARBOXYLIC ACID, 3-(4-METHOXYPHENYL)-, METHYL ESTER, (2R,3S)-
• Methyl (2R,3S)-3-(4-methoxyphenyl)-2-oxiranecarboxylate
• Methyl (-)-(2R,3S)-2,3-epoxy-3-(4-methoxyphenyl)propronate

• MDL： MFCD06658225
• Inchi： 1S/C11H12O4/c1-13-8-5-3-7(4-6-8)9-10(15-9)11(12)14-2/h3-6,9-10H,1-2H3/t9-,10+/m0/s1
• InChI Key： CVZUMGUZDAWOGA-VHSXEESVSA-N
• SMILES： O1[C@@H](C(=O)OC)[C@@H]1C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 208.07400
• Monoisotopic Mass: 208.073559
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.1
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.3

Experimental Properties

• Color/Form: White fine crystals
• Density: 1.224
• Boiling Point: 297.721°C at 760 mmHg
• Flash Point: 129.2 °C
• Refractive Index: 1.534
• PSA: 48.06000
• LogP: 1.30810

Methyl (-)-(2R,3S)-2,3-epoxy-3-(4-methoxyphenyl)propronate Security Information

• Hazard Category Code： 41-43-52/53
• Safety Instruction： S24; S26; S37/39; S61
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,2-8°C
• Safety Term：S24-S26-S37/39-S61
• Risk Phrases：R41

Additional information on Methyl (-)-(2R,3S)-2,3-epoxy-3-(4-methoxyphenyl)propronate

Comprehensive Overview of Methyl (-)-(2R,3S)-2,3-epoxy-3-(4-methoxyphenyl)propronate (CAS No. 105560-93-8)

Methyl (-)-(2R,3S)-2,3-epoxy-3-(4-methoxyphenyl)propronate (CAS No. 105560-93-8) is a chiral epoxy ester compound widely utilized in organic synthesis and pharmaceutical research. Its unique stereochemistry and functional groups make it a valuable intermediate for the production of bioactive molecules. The compound's epoxy and methoxyphenyl moieties contribute to its reactivity, enabling applications in asymmetric synthesis and drug development. Researchers often focus on its role in constructing complex molecular architectures, particularly in the synthesis of natural products and therapeutic agents.

In recent years, the demand for chiral building blocks like Methyl (-)-(2R,3S)-2,3-epoxy-3-(4-methoxyphenyl)propronate has surged due to advancements in enantioselective catalysis and green chemistry. This compound aligns with the growing trend toward sustainable and efficient synthetic methodologies. Its CAS No. 105560-93-8 is frequently searched in academic databases and chemical supplier platforms, reflecting its relevance in modern organic chemistry. The compound's stability under mild conditions further enhances its appeal for industrial-scale applications.

One of the most discussed topics in chemical forums is the optimization of epoxy ester derivatives for pharmaceutical intermediates. Methyl (-)-(2R,3S)-2,3-epoxy-3-(4-methoxyphenyl)propronate is often highlighted for its potential in designing protease inhibitors and anti-inflammatory agents. Its 4-methoxyphenyl group is particularly noteworthy, as it mimics motifs found in many FDA-approved drugs. Researchers are exploring its utility in fragment-based drug discovery, a hot topic in medicinal chemistry.

The compound's chiral purity is another critical aspect, as even minor enantiomeric impurities can significantly impact biological activity. Analytical techniques such as HPLC and NMR are commonly employed to verify the stereochemical integrity of CAS No. 105560-93-8. This emphasis on quality control resonates with the pharmaceutical industry's stringent standards, where regulatory compliance is paramount.

From an environmental perspective, the synthesis of Methyl (-)-(2R,3S)-2,3-epoxy-3-(4-methoxyphenyl)propronate has been adapted to minimize waste and energy consumption. Innovations like flow chemistry and biocatalysis are being integrated into its production, addressing the global push for greener chemical processes. These developments align with the United Nations' Sustainable Development Goals (SDGs), particularly SDG 12 (Responsible Consumption and Production).

In summary, Methyl (-)-(2R,3S)-2,3-epoxy-3-(4-methoxyphenyl)propronate (CAS No. 105560-93-8) exemplifies the intersection of synthetic utility and sustainability. Its applications span from academic research to industrial-scale drug manufacturing, making it a compound of enduring interest. As the scientific community continues to explore its potential, this epoxy ester derivative remains a cornerstone in the toolbox of modern chemists.